1-[4-morpholinyl(phenyl)methyl]-2-naphthol

• IUPAC Name: 1-[morpholin-4-yl(phenyl)methyl]naphthalen-2-ol
• InChI: InChI=1S/C21H21NO2/c23-19-11-10-16-6-4-5-9-18(16)20(19)21(17-7-2-1-3-8-17)22-12-14-24-15-13-22/h1-11,21,23H,12-15H2
• InChI Key: WESLOKYESXZJSF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=CC=C2)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C21H21NO2
• DSSTOX Substance ID: DTXSID90291985
• Molecular Weight: 319.4 g/mol
• CAS RN: 24685-08-3

Description

1-[4-morpholinyl(phenyl)methyl]-2-naphthol, also known as MPhN, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPhN is a naphthyl derivative that has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

1-[4-morpholinyl(phenyl)methyl]-2-naphthol acts as a selective serotonin and dopamine reuptake inhibitor. This means that it inhibits the reuptake of serotonin and dopamine by the presynaptic neuron, leading to an increase in the concentration of these neurotransmitters in the synaptic cleft. This increase in neurotransmitter concentration can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-[4-morpholinyl(phenyl)methyl]-2-naphthol has been shown to have a variety of biochemical and physiological effects. In addition to its effects on serotonin and dopamine, 1-[4-morpholinyl(phenyl)methyl]-2-naphthol has been shown to have an affinity for the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in a variety of cellular processes, including calcium signaling and protein folding. 1-[4-morpholinyl(phenyl)methyl]-2-naphthol has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-morpholinyl(phenyl)methyl]-2-naphthol in lab experiments is its selectivity for serotonin and dopamine transporters. This selectivity allows researchers to study the effects of these neurotransmitters in isolation, without the confounding effects of other neurotransmitters. However, one limitation of using 1-[4-morpholinyl(phenyl)methyl]-2-naphthol is its relatively low potency compared to other selective serotonin and dopamine reuptake inhibitors. This can make it difficult to achieve the desired concentration of 1-[4-morpholinyl(phenyl)methyl]-2-naphthol in in vitro and in vivo experiments.

Future Directions

There are several potential future directions for research on 1-[4-morpholinyl(phenyl)methyl]-2-naphthol. One area of interest is the potential use of 1-[4-morpholinyl(phenyl)methyl]-2-naphthol as a therapeutic agent for neurological disorders such as depression and Parkinson's disease. Another area of interest is the development of more potent derivatives of 1-[4-morpholinyl(phenyl)methyl]-2-naphthol that could be used in lab experiments. Additionally, further research is needed to fully understand the mechanism of action of 1-[4-morpholinyl(phenyl)methyl]-2-naphthol and its effects on cellular processes such as calcium signaling and protein folding.

Scientific Research Applications

1-[4-morpholinyl(phenyl)methyl]-2-naphthol has been extensively studied for its potential applications in scientific research. One of the most significant applications of 1-[4-morpholinyl(phenyl)methyl]-2-naphthol is in the field of neuroscience. 1-[4-morpholinyl(phenyl)methyl]-2-naphthol has been shown to have an affinity for the serotonin transporter, which is a key target for antidepressant drugs. 1-[4-morpholinyl(phenyl)methyl]-2-naphthol has also been shown to have an affinity for the dopamine transporter, which is a key target for drugs used to treat Parkinson's disease.

Synthesis routes and methods

Procedure details

The preparation was carried out in accordance with general synthesis instructions 4 from 4-benzylidene-morpholin-4-ium chloride and 2-naphthol.